Cas no 1250655-05-0 (1-oxo-1lambda4-thiomorpholine-4-sulfonyl chloride)

• Product Name: 1-oxo-1lambda4-thiomorpholine-4-sulfonyl chloride
• CAS No: 1250655-05-0
• MF: C₄H₈ClNO₃S₂
• MW: 217.694217681885
• CID: 5216603
• PubChem ID: 61555241
• Update Time: 2025-10-05

1-oxo-1lambda4-thiomorpholine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine-4-sulfonyl chloride 1-oxide
• 1-oxo-1lambda4-thiomorpholine-4-sulfonyl chloride
• 4-Thiomorpholinesulfonyl chloride, 1-oxide

• Inchi： 1S/C4H8ClNO3S2/c5-11(8,9)6-1-3-10(7)4-2-6/h1-4H2
• InChI Key： SFBFHSMCWRIDTH-UHFFFAOYSA-N
• SMILES： ClS(N1CCS(CC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: -0.9
• Topological Polar Surface Area: 82

Additional information on 1-oxo-1lambda4-thiomorpholine-4-sulfonyl chloride

The Role of 1-Oxo-1λ4-Thiomorpholine-4-Sulfonyl Chloride (CAS No. 1250655-05-0) in Modern Chemical and Biomedical Research

1-Oxo-1λ4-thiomorpholine-4-sulfonyl chloride, a structurally unique organosulfur compound, has emerged as a critical reagent in contemporary chemical synthesis and biomedical applications. Its IUPAC name explicitly denotes the presence of a thiomorpholine ring system bearing a sulfonyl chloride group at the 4-position and an oxo substituent on the sulfur atom (designated by the λ⁴ symbol). This configuration imparts distinctive electronic properties and reactivity profiles that are leveraged in advanced chemical transformations. Recent studies have highlighted its utility in constructing bioactive scaffolds, particularly those targeting protein-protein interaction inhibitors and kinase modulators, which are pivotal in oncology and immunology research.

The molecular architecture of this compound (molecular formula C₄H₆O₃S₃) features a central sulfur atom engaged in both the thiomorpholine ring and the sulfonyl chloride moiety. The sulfonyl chloride group serves as a highly reactive electrophilic site, enabling efficient nucleophilic substitution reactions with amines or hydroxyl groups to form stable sulfonamides or sulfones. This reactivity is further modulated by the adjacent oxo group (oxo-) that generates a polarizable environment through resonance effects, as demonstrated by density functional theory (DFT) calculations published in Angewandte Chemie International Edition (2023). Such electronic tuning facilitates selective functionalization under mild conditions, reducing byproduct formation compared to conventional sulfonyl chlorides.

In pharmaceutical development, this compound has been instrumental in synthesizing covalent inhibitors for kinases such as Bruton's tyrosine kinase (BTK), where its thiomorpholine backbone provides optimal pharmacokinetic properties. A groundbreaking study from the Journal of Medicinal Chemistry (2023) revealed that incorporating this sulfonyl chloride derivative into BTK inhibitor design resulted in improved cellular permeability and reduced off-target effects. The sulfur-containing moiety also contributes to metabolic stability, addressing common challenges associated with small molecule drug candidates.

Bioconjugation applications have seen significant advancements using this reagent's sulfonyl chloride-mediated coupling with biomolecules. Researchers at MIT reported successful attachment to monoclonal antibodies via lysine residues for targeted drug delivery systems, achieving payload-to-protein ratios exceeding 8:1 without compromising antibody functionality (Nature Communications, 2023). The thiomorpholine ring's conformational flexibility allows precise spatial orientation of conjugated payloads relative to antibody binding sites—a critical factor for maintaining therapeutic efficacy.

Synthesis methodologies have evolved to enhance scalability while maintaining purity standards required for preclinical studies. A continuous flow chemistry approach published in Chemical Science (2023) demonstrated yields over 98% through optimized temperature control during the chlorosulfonation step of morpholine precursors. This method significantly reduces reaction time from traditional batch processes while minimizing solvent usage—a key consideration for green chemistry initiatives aligned with current regulatory trends.

In vitro studies indicate that derivatives formed from this compound exhibit potent anti-inflammatory activity through selective inhibition of NF-kB signaling pathways. A collaborative effort between Stanford University and Pfizer highlighted its ability to suppress cytokine production in macrophage cell lines at nanomolar concentrations without cytotoxic effects up to 1 μM (Journal of Biological Chemistry, 2023). These findings suggest potential applications in autoimmune disease therapeutics where precise molecular targeting is essential.

The compound's photoreactivity under UV irradiation has opened new avenues for light-controlled drug delivery systems. By incorporating photo-cleavable linkers adjacent to the sulfonyl chloride-derived sulfonamide bonds, researchers at ETH Zurich achieved spatiotemporally regulated release of therapeutic agents within tumor microenvironments (ACS Nano, 2023). This property arises from the compound's aromatic stabilization when conjugated with certain chromophores—a phenomenon validated through time-resolved mass spectrometry experiments.

In materials science applications, this compound functions as an effective crosslinking agent for creating stimuli-responsive hydrogels. A study from Advanced Materials (2023) showed that polymers synthesized using its thiomorpholine-based derivatives exhibit reversible swelling behavior under redox conditions, making them ideal candidates for smart drug delivery matrices or wound healing scaffolds requiring environmental responsiveness.

Safety data accumulated over recent years underscores its compatibility with biocompatible solvents like dimethylacetamide (DMAc), enabling safer handling protocols compared to conventional sulfonyl chlorides used in dichloromethane systems. While standard precautions apply due to its reactive nature—such as use under inert atmosphere and protective equipment—its improved solubility profile reduces exposure risks during large-scale manufacturing processes adhering to Good Manufacturing Practices (GMP).

Preliminary pharmacokinetic studies conducted on non-human primates indicate favorable absorption characteristics when administered intravenously or subcutaneously. The half-life values observed (approximately 7–9 hours) coupled with low hepatic clearance rates suggest potential for weekly dosing regimens if used as part of prodrug strategies—a significant advantage over daily administration requirements typical of many current therapeutics.

Cutting-edge research now explores its role in creating bifunctional linkers for multi-specific antibodies combining therapeutic payloads with imaging agents. A recent publication in Science Translational Medicine demonstrated dual functionality antibodies retaining both diagnostic signal intensity and therapeutic efficacy after conjugation using this reagent's derivatives—a breakthrough for personalized medicine approaches requiring simultaneous therapy monitoring.

Spectroscopic analysis confirms that the compound maintains structural integrity up to temperatures exceeding 80°C before undergoing decomposition—a thermal stability profile advantageous for high-throughput screening processes involving elevated reaction temperatures. Its NMR spectra exhibit characteristic signals at δ ppm 3.8–4.2 due to morpholine protons adjacent to the sulfonyl group, while mass spectrometry identifies exact mass peaks consistent with molecular weight calculations based on stoichiometric analysis.

In enzyme inhibition studies conducted using surface plasmon resonance technology, derivatives formed from this compound showed sub-nanomolar binding affinities toward epigenetic modifiers like histone deacetylases (HDACs). These interactions were found reversible upon addition of glutathione equivalents—a desirable feature for modulating enzyme activity without permanent modification, as reported in Cell Chemical Biology (Q3/2023).

Sustainable synthesis pathways now utilize recyclable catalysts containing transition metals like palladium or copper ions immobilized on mesoporous silica supports. This innovation reduces catalyst loading by up to 97% compared to homogeneous systems while maintaining reaction efficiency—a development highlighted at the recent ACS National Meeting as part of green chemistry advancements addressing environmental concerns without compromising synthetic outcomes.

Bioisosteric replacements involving this compound's structural features have been applied successfully in optimizing lead compounds identified through virtual screening campaigns. Researchers at Merck KGaA demonstrated how substituting benzene rings with thiomorpholine backbones improved blood-brain barrier penetration by over threefold while maintaining desired biological activity levels—an important consideration for central nervous system disorder treatments.

Nanoencapsulation techniques using this reagent have produced drug carriers with controlled release profiles tailored via pH sensitivity adjustments made possible by varying conjugation ratios during nanoparticle formation stages. These engineered carriers showed enhanced tumor accumulation rates compared to free drug formulations when tested against orthotopic xenograft models—a promising direction validated through multiple preclinical trials published within the last year.